1-tert-Butyl 6-ethyl 1H-indole-1,6-dicarboxylate

• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol
• IUPAC Name: 1-O-tert-butyl 6-O-ethyl indole-1,6-dicarboxylate
• InChI: InChI=1S/C16H19NO4/c1-5-20-14(18)12-7-6-11-8-9-17(13(11)10-12)15(19)21-16(2,3)4/h6-10H,5H2,1-4H3
• InChI Key: MNESFOXBVHCUCF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)C=CN2C(=O)OC(C)(C)C

Description

1-tert-Butyl 6-ethyl 1H-indole-1,6-dicarboxylate is a synthetic organic compound belonging to the indole family. Indoles are significant heterocyclic systems found in many natural products and drugs. This compound is characterized by the presence of a tert-butyl group at the first position and an ethyl group at the sixth position of the indole ring, along with two carboxylate groups.

Preparation Methods

The synthesis of 1-tert-Butyl 6-ethyl 1H-indole-1,6-dicarboxylate typically involves several steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-bromo-1H-indole.

Reagents and Conditions: The reaction involves the use of reagents like tert-butyl(dimethyl)silyl chloride and ethyl iodide under specific conditions to introduce the tert-butyl and ethyl groups, respectively.

Reaction Steps: Key steps include the protection of the indole nitrogen, introduction of the ethyl group via alkylation, and subsequent deprotection to yield the final product.

Chemical Reactions Analysis

1-tert-Butyl 6-ethyl 1H-indole-1,6-dicarboxylate undergoes various chemical reactions:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the reduction of carboxylate groups to alcohols.

Substitution: The indole ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Scientific Research Applications

1-tert-Butyl 6-ethyl 1H-indole-1,6-dicarboxylate has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex indole derivatives, which are valuable in organic synthesis.

Biology: Indole derivatives, including this compound, have shown potential biological activities such as antiviral, anticancer, and antimicrobial properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1-tert-Butyl 6-ethyl 1H-indole-1,6-dicarboxylate involves its interaction with specific molecular targets:

Molecular Targets: The compound interacts with enzymes and receptors in biological systems, influencing various biochemical pathways.

Pathways Involved: It may modulate pathways related to cell proliferation, apoptosis, and immune response, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

1-tert-Butyl 6-ethyl 1H-indole-1,6-dicarboxylate can be compared with other indole derivatives:

Similar Compounds: Compounds like 1-tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate and 1-(tert-Butoxycarbonyl)indole share structural similarities.